4-((6-((2-(sec-butylamino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)-N-(3,4-dimethoxyphenethyl)benzamide

• IUPAC Name: 4-[[6-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C33H36N4O7S/c1-5-20(2)35-30(38)18-45-33-36-25-16-29-28(43-19-44-29)15-24(25)32(40)37(33)17-22-6-9-23(10-7-22)31(39)34-13-12-21-8-11-26(41-3)27(14-21)42-4/h6-11,14-16,20H,5,12-13,17-19H2,1-4H3,(H,34,39)(H,35,38)
• InChI Key: FZEUNMSEHMMJMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC3=C(C=C2C(=O)N1CC4=CC=C(C=C4)C(=O)NCCC5=CC(=C(C=C5)OC)OC)OCO3
• Molecular Formula: C33H36N4O7S
• Molecular Weight: 632.7 g/mol
• CAS No.: 688062-31-9

Description

The compound is a complex organic molecule with several functional groups. It contains a quinazolinone moiety, which is a type of heterocyclic compound. Quinazolinones are known to have various biological activities and are used in medicinal chemistry.

Scientific Research Applications

Quinazoline Derivatives in Antitumor Activities

Quinazoline derivatives have been synthesized and evaluated for their antitumor activities, highlighting the versatility of quinazoline scaffolds in drug design. For example, compounds like 2-(3-benzyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-ylthio)-N-(3,4,5-trimethoxyphenyl)acetamide have shown significant broad-spectrum antitumor activity, demonstrating the potential of quinazoline derivatives as antitumor agents (Al-Suwaidan et al., 2016).

Synthesis and Pharmacological Investigation

The synthesis of quinazolinone analogues has been extensively researched for various pharmacological applications, including antihypertensive activity. Novel 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones have been synthesized and tested, with some derivatives exhibiting notable antihypertensive effects in vivo, further supporting the role of quinazoline derivatives in medicinal chemistry (Alagarsamy & Pathak, 2007).

Antimicrobial Applications

Quinazolin-4(3H)-one derivatives have also been explored for their antimicrobial properties. Synthesis and biological evaluation of new quinazolinone derivatives have led to the discovery of compounds with potent antimicrobial activities against a range of bacteria and fungi, indicating the potential use of quinazoline compounds in developing new antimicrobial agents (Azab et al., 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Quinazolinones are known to interact with a variety of biological targets, including enzymes and receptors.